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Compound of Interest

Compound Name:
5-(Dimethylphosphoryl)furan-2-

carbonitrile

Cat. No.: B8143311

Get Quote

Executive Summary
The dimethylphosphoryl group [

] attached to a furan ring represents a specialized pharmacophore and synthetic building block.
[1] Unlike its ester analogues (phosphonates), the dimethylphosphine oxide moiety is
hydrolytically stable, highly polar, and serves as a robust hydrogen bond acceptor. In drug
discovery, it functions as a non-ionizable, polar bioisostere for carboxylic acids or amides,
significantly enhancing aqueous solubility without introducing charge.

From a synthetic perspective, the dimethylphosphoryl group exerts a strong electron-

withdrawing effect (

) on the furan ring, altering its natural reactivity landscape. This guide provides a deep dive into
the electronic modulation, regioselective functionalization, and stability of this system.

Electronic Profile & Structural Dynamics
Electronic Effects
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The dimethylphosphoryl group is a strong electron-withdrawing group (EWG).[1] Its influence

on the electron-rich furan ring is twofold:

Inductive Effect (

): The phosphorus atom is positively polarized due to the electronegative oxygen and the
specific geometry of the

bond, pulling electron density from the furan ring through the

-framework.

Resonance Effect (

): While less pronounced than in carbonyls, the vacant

-orbitals (or

orbitals) on phosphorus can accept

-electron density from the furan oxygen, destabilizing the aromatic sextet slightly but
directing reactivity.[1]

Hammett Parameters & Lipophilicity
Hammett

: Approximately +0.50 to +0.60, indicating strong electron withdrawal.

LogP: The

group is significantly more hydrophilic than alkyl or aryl substituents (

to

), making it a critical tool for lowering the lipophilicity of furan-containing drug candidates.[1]

Synthesis of Dimethylphosphoryl Furans[2]
Two primary methodologies are established for installing the dimethylphosphoryl group: C-

Lithiation/Trapping and Pd-Catalyzed Cross-Coupling.[1]
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Protocol A: Direct C2-Lithiation and Phosphorylation
This is the most direct route, utilizing the natural acidity of the furan C2-proton (

).

Reagents: Furan,

-Butyllithium (

-BuLi), Dimethylchlorophosphine (

), Hydrogen Peroxide (

).[1]

Lithiation: Dissolve furan (1.0 equiv) in anhydrous THF under Argon at

. Add

-BuLi (1.1 equiv) dropwise.[1] Stir for 1 hour to generate 2-lithiofuran.

Phosphorylation: Add dimethylchlorophosphine (

, 1.1 equiv) slowly.[1] The reaction is exothermic. Allow to warm to

. Note:

(Dimethylphosphinic chloride) can be used directly, but the P(III) chloride followed by
oxidation often gives higher yields due to better electrophilicity.[1]

Oxidation (if using P(III)): Quench with aqueous

(30%, 2.0 equiv) at

.[1] Stir for 30 mins.

Workup: Extract with DCM, wash with brine, dry over

.

Protocol B: Palladium-Catalyzed C-P Coupling
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Used when the furan ring contains sensitive functional groups incompatible with

organolithiums.

Reagents: 2-Bromofuran, Dimethylphosphine oxide (

),

, Xantphos,

.[1]

Combine 2-bromofuran (1.0 equiv),

(1.2 equiv),

(5 mol%), Xantphos (10 mol%), and

(2.0 equiv) in dry Toluene/Dioxane.[1]

Heat to

for 12–16 hours under inert atmosphere.

Filter through Celite and purify via flash chromatography.

Reactivity Profile
Electrophilic Aromatic Substitution (EAS)
The

group at C2 deactivates the ring.[1] However, furan is inherently electron-rich.

Regioselectivity: The EWG at C2 directs incoming electrophiles (nitration, bromination,

acylation) primarily to C5 (the open

-position).[1]

Mechanism: The furan oxygen lone pair stabilizes the intermediate cation at C5 (para-like

attack relative to O). The C3 and C4 positions are deactivated by the inductive pull of the

phosphoryl group.
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Quantitative Comparison (Relative Rates):

[1]

Directed Ortho Metalation (DoM) vs. -Lithiation
A critical competition exists between the directing power of the phosphoryl group and the

natural acidity of furan.

Scenario 1: Unblocked C5. Treatment with LDA or

-BuLi results in C5-lithiation exclusively.[1] The acidity of the

-proton dominates (

C5

C3).

Scenario 2: Blocked C5. If C5 is substituted (e.g., with Methyl or Silyl), the

group acts as a Directed Metalation Group (DMG), directing lithiation to C3 (ortho).[1]

Diels-Alder Cycloaddition
2-(Dimethylphosphoryl)furan acts as an electron-deficient diene.[1]

Reactivity: It reacts with electron-poor dienophiles (e.g., DMAD, maleic anhydride) slower

than unsubstituted furan but reacts well with electron-rich or strained dienophiles (e.g.,

benzyne).[1]

Application: Useful for constructing substituted phenols or bicyclic systems after extrusion of

oxygen.

Ring Opening (Achmatowicz Reaction)
The furan ring remains susceptible to oxidative ring opening.[1] Treatment with

or
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-CPBA yields the corresponding 2-phosphoryl-6-hydroxy-2H-pyran-3(6H)-one derivatives,
which are valuable intermediates for sugar synthesis.[1]

Visualization of Reaction Pathways[2][3]
The following diagram illustrates the divergent reactivity pathways for 2-

(dimethylphosphoryl)furan.
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Click to download full resolution via product page

Caption: Divergent reactivity pathways of 2-(dimethylphosphoryl)furan showing regioselectivity

in EAS and Lithiation.

Experimental Data Summary
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Reaction Type
Reagent/Condi
tions

Regioselectivit
y

Yield (Typical) Notes

Nitration , C5 75-85%

Addition-

elimination

mechanism

possible.[1]

Bromination , RT C5 80-90%

Highly selective;

C3/C4

untouched.

Lithiation -BuLi, THF, C5 >95%

Requires C5

blocking to

access C3.[1]

Diels-Alder
Maleic

Anhydride, [4+2] 60-70%

Reversible;

adducts often

aromatize.[1]

Oxidation -CPBA, DCM Ring Opening 50-65%
Yields pyranone

derivatives.[1]

Applications in Drug Development
Bioisosterism
The

group is a validated bioisostere for:

Tertiary Amides: Similar H-bond accepting capability but metabolically stable to amidases.[1]

Carboxylic Acids: Provides polarity without the ionization liability (

issues) or permeability penalties of anions.

Solubility Enhancement
Incorporating a dimethylphosphoryl group typically increases aqueous solubility by 10-100 fold

compared to the corresponding phenyl or alkyl furan, driven by the high dipole moment (~4.5
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D) of the

bond.

Kinase Inhibitors
In kinase inhibitor design, the furan ring often serves as a hinge binder or scaffold. The

dimethylphosphoryl group can interact with lysine residues or water networks within the ATP

binding pocket, as seen in experimental PARP and kinase inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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